Cas no 3989-45-5 (N-benzylmethanesulfonamide)

N-benzylmethanesulfonamide structure
N-benzylmethanesulfonamide structure
Product Name:N-benzylmethanesulfonamide
CAS No:3989-45-5
MF:C8H11NO2S
MW:185.24344086647
CID:925028
PubChem ID:235490
Update Time:2025-04-19

N-benzylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-benzylmethanesulfonamide
    • (methylsulfonyl)benzylamine
    • AC1L5UI8
    • AC1Q4GQU
    • ChemDiv2_000126
    • Maybridge1_001741
    • N-(benzyl)methylsulfonamide
    • N-benzyl-methanesulfonamide
    • N-mesylbenzylamine
    • NSC36910
    • phenyl-N-mesylmethanamine
    • SureCN423037
    • Methanesulfonamide, N-(phenylmethyl)-
    • Methanesulfonamide, N-benzyl-
    • SR-01000410276-1
    • N-benzyl methanesulfonamide
    • STL382117
    • CCG-104984
    • Z53825161
    • CS-0250654
    • SR-01000410276
    • SCHEMBL423037
    • NSC 36910
    • CHEMBL1945332
    • AKOS000431114
    • NSC-36910
    • DTXSID20284360
    • 3989-45-5
    • DA-06185
    • G32362
    • HMS546H03
    • HMS1369F16
    • EN300-51783
    • 7N-015
    • MFCD00117816
    • Inchi: 1S/C8H11NO2S/c1-12(10,11)9-7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
    • InChI Key: JPZKJABGOSPYDD-UHFFFAOYSA-N
    • SMILES: S(C)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 185.05113
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17

N-benzylmethanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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